Cas no 2680528-76-9 (3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride)

• Product Name: 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride
• CAS No: 2680528-76-9
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• MDL: MFCD34186214
• CID: 5328373
• PubChem ID: 165941852
• Update Time: 2025-07-20

3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride
• Z5113369011
• 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride

• MDL： MFCD34186214
• Inchi： 1S/C9H11N5.ClH/c10-7-8-9(13-2-1-12-8)14-5-3-11-4-6-14;/h1-2,11H,3-6H2;1H
• InChI Key： RRGRROAIMBIYJP-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C(C#N)=NC=CN=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 64.8

Additional information on 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride

Research Brief on 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride (CAS: 2680528-76-9)

The compound 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride (CAS: 2680528-76-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and pyrazine moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) targeting. Recent studies have explored its potential as a scaffold for developing novel therapeutics, with a focus on its structural versatility and binding affinity to key biological targets.

One of the most notable applications of 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase isoforms, such as JAK2 and CDK2, which are pivotal in oncogenic signaling. The hydrochloride salt form enhances the compound's solubility and bioavailability, making it a favorable candidate for further drug development.

In addition to its kinase inhibitory potential, this compound has also been investigated for its CNS activity. The piperazine moiety is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter systems. Preliminary in vitro studies have shown that 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride interacts with serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and characterization of 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride have been detailed in recent publications. A multi-step synthetic route involving nucleophilic substitution and cyclization reactions has been optimized to yield high-purity product. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed the compound's structural integrity and purity. These advancements in synthetic methodology are crucial for scaling up production and facilitating preclinical studies.

Despite its promising attributes, challenges remain in the development of 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride as a therapeutic agent. Issues such as metabolic stability, off-target effects, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 3-(Piperazin-1-yl)pyrazine-2-carbonitrile hydrochloride represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Its dual applicability in kinase inhibition and CNS modulation underscores its value as a lead compound for further optimization. Continued research efforts will be pivotal in unlocking its full therapeutic potential and translating laboratory findings into clinical applications.